6-Phenyl-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C16H14N2S
• Molecular Weight: 266.4 g/mol
• IUPAC Name: 6-phenyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C16H14N2S/c17-10-14-9-13-8-12(11-4-2-1-3-5-11)6-7-15(13)18-16(14)19/h1-5,9,12H,6-8H2,(H,18,19)
• InChI Key: HYCRABJLNHOJTQ-UHFFFAOYSA-N
• SMILES: C1CC2=C(CC1C3=CC=CC=C3)C=C(C(=S)N2)C#N

Description

6-Phenyl-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound is a member of the quinoline family and is known for its unique chemical properties, including its ability to act as a potent inhibitor of certain enzymes. In

Mechanism of Action

The mechanism of action of 6-Phenyl-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves its ability to bind to the active site of target enzymes, thereby inhibiting their activity. This compound has been shown to exhibit a high degree of selectivity for certain enzymes, making it a promising candidate for the development of targeted therapies for various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in various in vitro and in vivo models. This compound has been shown to exhibit potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase, which are involved in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Phenyl-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments include its high potency and selectivity for certain enzymes, as well as its relatively simple synthesis method. However, the limitations of using this compound include its potential toxicity and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for the study of 6-Phenyl-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One potential direction is the development of targeted therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's, which could be achieved through the inhibition of acetylcholinesterase and butyrylcholinesterase. Additionally, this compound may have potential applications in the treatment of various inflammatory and oxidative stress-related diseases, which could be explored further in future studies. Finally, the pharmacokinetic properties of this compound could be optimized to improve its efficacy and reduce potential toxicity.

Synthesis Methods

The synthesis of 6-Phenyl-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves the reaction of 2-amino-4-phenylthiazole with ethyl cyanoacetate in the presence of a catalyst such as piperidine. The resulting product is then subjected to a series of chemical reactions, including cyclization and oxidation, to yield the final compound. The synthesis of this compound is relatively straightforward and has been optimized for high yield and purity.

Scientific Research Applications

The unique chemical properties of 6-Phenyl-2-thioxo-1,2,5,6,7,8-hexahydro-3-quinolinecarbonitrile make it a promising candidate for various scientific research applications. One of its primary applications is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. This compound has been shown to exhibit potent inhibitory activity against certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's.